Cas no 1448050-64-3 (3-4-(3-chloro-4-fluorophenyl)piperazine-1-carbonyl-6-(1H-1,2,4-triazol-1-yl)pyridazine)

• Product Name: 3-4-(3-chloro-4-fluorophenyl)piperazine-1-carbonyl-6-(1H-1,2,4-triazol-1-yl)pyridazine
• CAS No: 1448050-64-3
• MF: C₁₇H₁₅ClFN₇O
• MW: 387.798704385757
• CID: 5914958
• PubChem ID: 71805124
• Update Time: 2025-10-29

3-4-(3-chloro-4-fluorophenyl)piperazine-1-carbonyl-6-(1H-1,2,4-triazol-1-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-4-(3-chloro-4-fluorophenyl)piperazine-1-carbonyl-6-(1H-1,2,4-triazol-1-yl)pyridazine
• F6425-0176
• (6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)(4-(3-chloro-4-fluorophenyl)piperazin-1-yl)methanone
• AKOS024557538
• 3-[4-(3-chloro-4-fluorophenyl)piperazine-1-carbonyl]-6-(1H-1,2,4-triazol-1-yl)pyridazine
• 1448050-64-3
• [4-(3-chloro-4-fluorophenyl)piperazin-1-yl]-[6-(1,2,4-triazol-1-yl)pyridazin-3-yl]methanone

• Inchi： 1S/C17H15ClFN7O/c18-13-9-12(1-2-14(13)19)24-5-7-25(8-6-24)17(27)15-3-4-16(23-22-15)26-11-20-10-21-26/h1-4,9-11H,5-8H2
• InChI Key： VRQDXTWZRUNEGI-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)N1CCN(C(C2=CC=C(N3C=NC=N3)N=N2)=O)CC1)F

Computed Properties

• Exact Mass: 387.1010640g/mol
• Monoisotopic Mass: 387.1010640g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 80Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 3-4-(3-chloro-4-fluorophenyl)piperazine-1-carbonyl-6-(1H-1,2,4-triazol-1-yl)pyridazine

Comprehensive Overview of 3-4-(3-chloro-4-fluorophenyl)piperazine-1-carbonyl-6-(1H-1,2,4-triazol-1-yl)pyridazine (CAS No. 1448050-64-3)

The compound 3-4-(3-chloro-4-fluorophenyl)piperazine-1-carbonyl-6-(1H-1,2,4-triazol-1-yl)pyridazine (CAS No. 1448050-64-3) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. This molecule features a unique combination of a piperazine backbone, a fluorophenyl group, and a triazolylpyridazine moiety, making it a subject of interest for drug discovery and material science applications. Its structural complexity and functional diversity have drawn attention from researchers exploring novel bioactive compounds.

One of the key reasons for the growing interest in 3-4-(3-chloro-4-fluorophenyl)piperazine-1-carbonyl-6-(1H-1,2,4-triazol-1-yl)pyridazine is its potential role in addressing current challenges in medicinal chemistry. Researchers are particularly intrigued by its possible applications in developing kinase inhibitors, which are crucial in treating various diseases. The presence of the 1,2,4-triazole ring in its structure is noteworthy, as this heterocycle is known for its broad-spectrum biological activity, including antimicrobial and anti-inflammatory properties.

From a synthetic chemistry perspective, the preparation of CAS No. 1448050-64-3 involves sophisticated multi-step organic transformations. The incorporation of both chloro and fluoro substituents on the phenyl ring adds to the compound's electronic complexity, potentially influencing its binding affinity in biological systems. This characteristic makes it particularly valuable for structure-activity relationship (SAR) studies in drug development programs.

The physicochemical properties of 3-4-(3-chloro-4-fluorophenyl)piperazine-1-carbonyl-6-(1H-1,2,4-triazol-1-yl)pyridazine contribute to its research utility. The compound's molecular weight and logP value suggest it may have favorable pharmacokinetic properties, a critical consideration in pharmaceutical development. Its stability under various conditions makes it suitable for extensive biological evaluation and formulation studies.

In the context of current research trends, this compound aligns well with the growing demand for targeted therapies and precision medicine approaches. The pharmaceutical industry's focus on developing more selective and effective treatments has increased the value of such structurally diverse molecules. Additionally, the compound's potential applications in agrochemical research for developing new crop protection agents cannot be overlooked, given the global need for sustainable agricultural solutions.

Quality control and characterization of CAS No. 1448050-64-3 typically involve advanced analytical techniques. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are commonly employed to ensure the compound's purity and confirm its structural identity. These rigorous analytical procedures are essential for maintaining the reliability of research data involving this specialized chemical.

The commercial availability of 3-4-(3-chloro-4-fluorophenyl)piperazine-1-carbonyl-6-(1H-1,2,4-triazol-1-yl)pyridazine from specialized chemical suppliers has facilitated its adoption in various research programs. However, researchers should be aware that handling this compound requires standard laboratory safety protocols, including proper personal protective equipment and adequate ventilation, despite it not being classified as hazardous under normal research conditions.

Looking forward, the scientific community anticipates continued exploration of CAS No. 1448050-64-3's potential applications. Its unique structural features position it as a valuable building block in medicinal chemistry and a potential lead compound for various therapeutic areas. As research progresses, we may see this molecule play a role in addressing some of modern healthcare's most pressing challenges, particularly in areas requiring novel molecular scaffolds.

For researchers interested in working with 3-4-(3-chloro-4-fluorophenyl)piperazine-1-carbonyl-6-(1H-1,2,4-triazol-1-yl)pyridazine, it's recommended to consult recent scientific literature for the latest findings regarding its biological activity and synthetic applications. The compound's versatility ensures it will likely remain a subject of active investigation in both academic and industrial research settings for years to come.